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Compound of Interest

Compound Name: 1-Indanol

Cat. No.: B7721596 Get Quote

IMMEDIATE SAFETY AND HANDLING: Before commencing any disposal procedures for 1-
Indanol, it is imperative to adhere to strict safety protocols to mitigate risks. 1-Indanol is
classified as harmful if swallowed, causes skin and eye irritation, and may cause respiratory

irritation.[1][2][3]

Engineering Controls: All handling of 1-Indanol should be conducted in a well-ventilated area,

ideally within a certified chemical fume hood.[4]

Personal Protective Equipment (PPE): Appropriate PPE must be worn at all times when

handling 1-Indanol. This includes:

Eye Protection: Chemical safety goggles or glasses that meet NIOSH (US) or EN 166 (EU)

standards.[4]

Hand Protection: Chemically resistant gloves. Gloves should be inspected for integrity before

use and properly removed and discarded after handling the material.[4]

Body Protection: A laboratory coat or apron to prevent skin contact.[4][5]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or a self-contained breathing apparatus should be used.[5][6]

Hygiene: After handling 1-Indanol, thoroughly wash hands and any exposed skin.[1] Do not

eat, drink, or smoke in designated chemical handling areas.[4]
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Step-by-Step Disposal Procedure
The primary and mandated method for the disposal of 1-Indanol and its contaminated

materials is through a licensed hazardous waste disposal company.[1][3][4] Under no

circumstances should 1-Indanol be disposed of down the drain or in regular solid waste

streams.[4][7][8]

Waste Identification and Segregation:

Identify all waste streams containing 1-Indanol. This encompasses the pure chemical,

solutions containing 1-Indanol, and any contaminated laboratory materials such as pipette

tips, weighing boats, gloves, and wipes.[4]

Segregate 1-Indanol waste from other chemical waste streams to prevent potentially

hazardous reactions. It is particularly important to keep it away from strong oxidizing

agents.[1]

Waste Collection and Containerization:

Collect all 1-Indanol waste in a designated, robust, and leak-proof container. The original

product container is often a suitable option if it is in good condition.[4]

Ensure the container is compatible with 1-Indanol and will not degrade.

Labeling:

Clearly and accurately label the waste container with the words "Hazardous Waste," the

full chemical name "1-Indanol," and the CAS number (6351-10-6).[1][4]

The label should also include the approximate quantity of waste and the date of

accumulation to comply with institutional and regulatory requirements.[4]

Temporary Storage in the Laboratory:

Store the sealed waste container in a designated and secure Satellite Accumulation Area

(SAA).
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The SAA must be a cool, dry, and well-ventilated location, away from sources of heat or

ignition.[4]

Keep the waste container closed at all times, except when adding waste.

Arranging for Disposal:

Once the waste container is full, or in accordance with your institution's specific guidelines

for waste accumulation times, arrange for a pickup from your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[4]

Spill Management
In the event of a 1-Indanol spill, the following steps should be taken:

Small Spills: Wearing appropriate PPE, carefully sweep up the solid material, minimizing

dust generation.[1][3] Place the spilled material and any contaminated cleaning materials

into a suitable, sealed container for disposal as hazardous waste.[9]

Large Spills: If the spill is large or you feel it is unsafe to handle, evacuate the immediate

area, alert others, and contact your institution's emergency response team or EHS office.[10]

Quantitative Data Summary
While specific regulatory disposal limits for 1-Indanol are not broadly established, the following

table summarizes key quantitative data relevant to its safe handling and disposal.
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Property Value Source

CAS Number 6351-10-6 [1]

Molecular Formula C₉H₁₀O [1]

Molecular Weight 134.18 g/mol [2]

Melting Point 50 - 54 °C [1]

Boiling Point 128 °C @ 12 mmHg [6]

Flash Point > 145 °C [1]

Autoignition Temperature 460 °C [1]

1-Indanol Disposal Workflow
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Caption: Workflow for the proper disposal of 1-Indanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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